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This in-depth technical guide charts the seminal discoveries of tritium (3H), the radioactive
isotope of hydrogen. It provides a detailed account of the key experiments, methodologies, and
guantitative data that marked the confirmation of this pivotal element in nuclear science. The
discovery, a culmination of theoretical postulation and experimental ingenuity, unfolded in two
main acts: its initial detection in 1934 and its definitive isolation and characterization as a
radioactive nuclide in 1939.

A Fleeting Glimpse: The 1934 Rutherford, Oliphant,
and Harteck Experiment

In 1934, at the Cavendish Laboratory in Cambridge, a team led by Ernest Rutherford, along
with Mark Oliphant and Paul Harteck, conducted experiments that provided the first evidence
for the existence of a hydrogen isotope with a mass of three.[1][2] Their work, "Transmutation
Effects observed with Heavy Hydrogen," published in the Proceedings of the Royal Society A,
detailed the bombardment of targets containing deuterium (2H or D) with a beam of deuterons.

[2][3]

Experimental Protocol: The Cockcroft-Walton
Accelerator and Deuteron Bombardment
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The experimental apparatus centered around a Cockcroft-Walton generator, a type of particle
accelerator capable of producing a high-voltage, direct current.[4][5][6]

» Particle Acceleration: A stream of deuterons (?*H* ions) was accelerated to energies ranging
from 20,000 to 100,000 electron volts (20-100 keV).[7]

o Target Materials: The targets were compounds enriched with deuterium, effectively "heavy"
versions of common substances. These included ammonium chloride (NH4CI), ammonium
sulfate ((NH4)2S0a4), and orthophosphoric acid (HsPOa4), where a significant portion of the
hydrogen atoms were replaced by deuterium.[7]

o Reaction Chamber: The accelerated deuterons were directed onto the target material within
a vacuum chamber to prevent scattering of the beam by air molecules.

» Detection of Reaction Products: The products of the nuclear reactions were detected and
their properties measured using two primary methods:

o Proton Detection: An oscillograph connected to an amplifier was used to observe the
emission of fast protons. The range of these protons was determined to be 14.3 cm in air,
corresponding to an energy of approximately 3 million electron volts (MeV).[7] A second
group of singly charged particles with a much shorter range of about 1.6 cm was also
detected in equal numbers.[7]

o Neutron Detection: A Geiger-Muller counter was employed to detect the presence of a
large number of neutrons, which were also produced in the reaction.[7]

The key nuclear reaction observed was the fusion of two deuterium nuclei:
2H +2H - 3H + H (proton)

This reaction produced a proton and a new hydrogen isotope with a mass of approximately 3,
which they named tritium. Another reaction pathway was also identified:

2H + 2H - 3He + n (neutron)

This produced a helium-3 nucleus and a neutron. While the experiment successfully produced
tritium, the team was unable to isolate it or definitively prove its radioactivity.[1]
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Definitive Identification: The 1939 Alvarez and
Cornog Experiment

The definitive isolation and proof of tritium's radioactivity came five years later, in 1939, from
the work of Luis Alvarez and Robert Cornog at the University of California, Berkeley.[1][8][9]
Their findings were published in the Physical Review in a paper titled "Helium and Hydrogen of
Mass 3."[10]

Experimental Protocol: The Berkeley Cyclotrons and
Radiometric Detection

Alvarez and Cornog utilized the powerful new cyclotrons developed by Ernest Lawrence at
Berkeley to produce a sufficient quantity of tritium for detailed analysis.[11][12]

 Tritium Production: Deuterons were accelerated in the 37-inch and 60-inch cyclotrons and
used to bombard a deuterium gas target.[11][12] The higher energies and beam currents of
the cyclotrons compared to the Cockcroft-Walton generator allowed for a much greater yield
of tritium.

o Sample Collection and Purification: The hydrogen gas produced in the reaction, now
containing tritium, was collected. This gas was then subjected to a purification process to
remove any unreacted deuterium and other contaminants.

» Radioactivity Detection: The key to confirming tritium's radioactivity was the use of a
specially designed Geiger-Miiller counter.[13][14] Tritium decays via beta emission, releasing
a low-energy electron (an average of 5.7 keV and a maximum of 18.6 keV).[9] This "soft"
beta radiation is difficult to detect with standard Geiger counters as it is easily stopped by the
counter's wall.[14]

o Thin-Walled Counter: Alvarez and Cornog designed a Geiger-Mdiller tube with a very thin
wall, allowing the low-energy beta particles from the tritium decay to penetrate and ionize
the gas inside the counter, thus generating a detectable electrical pulse.[15]

o Internal Gas Source: To further increase detection efficiency, the tritiated hydrogen gas
was introduced directly into the sensitive volume of the Geiger counter.
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By observing a steady rate of decay that decreased over time with the known characteristics of
a radioactive substance, Alvarez and Cornog unequivocally demonstrated that tritium is a
radioactive isotope of hydrogen with a relatively long half-life.[10]

Quantitative Data Summary

The early investigations into tritium laid the groundwork for understanding its fundamental
properties. The following table summarizes the key quantitative data from these pioneering
experiments and subsequent refinements.

Discovered/Me
Property Year Value Citation(s)
asured by

) Rutherford,
Atomic Mass _ 1934 ~3 amu [7]
Oliphant, Harteck

Radioactivity Alvarez, Cornog 1939 Confirmed [10]

) Alvarez, Cornog
Half-life o ) 1939 > 10 years [16]
(initial estimate)

Modern

- 12.32 years [9]
Accepted Value
Decay Mode - - Beta Decay () 9]
Decay Product - - Helium-3 (3He) [9]
Beta Decay
Energy - - 18.6 keV 9]
(Maximum)
Beta Decay
Energy - - 5.7 keV [9]
(Average)

Visualizing the Discovery Pathway and Experimental
Workflows
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To better illustrate the logical flow of the discovery process and the experimental setups, the
following diagrams are provided in the DOT language for Graphviz.
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Caption: Logical flow of the discovery of tritium.
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Caption: Workflow of the 1934 tritium detection experiment.
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Caption: Workflow of the 1939 tritium isolation experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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